Cas no 1251643-90-9 (3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one)

• Product Name: 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one
• CAS No: 1251643-90-9
• MF: C₁₉H₁₄N₄O₂
• MW: 330.34006357193
• CID: 5396975
• Update Time: 2025-07-16

3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenylpyridazin-4-one
• 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

• Inchi： 1S/C19H14N4O2/c1-13-7-9-14(10-8-13)18-20-19(25-22-18)17-16(24)11-12-23(21-17)15-5-3-2-4-6-15/h2-12H,1H3
• InChI Key： MAMGHJIUCWJRRZ-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(C)C=C3)N=2)=NN(C2=CC=CC=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one

Introduction to 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one (CAS No. 1251643-90-9)

3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one (CAS No. 1251643-90-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one is composed of a 1,4-dihydropyridazinone core functionalized with a 3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl substituent and a phenyl group. The presence of these functional groups imparts specific physicochemical properties and biological activities to the molecule. The 1,4-dihydropyridazinone scaffold is known for its versatility in drug design and its ability to modulate various biological targets.

Recent studies have highlighted the potential of 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human peripheral blood mononuclear cells (PBMCs). This suggests that it may have therapeutic potential in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one has also been studied to assess its suitability for clinical development. Animal studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, suggesting that it may be suitable for oral administration in humans. Furthermore, preliminary toxicity studies have indicated that it has a favorable safety profile at therapeutic doses.

In the context of drug discovery and development, the unique structural features of 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one make it an attractive lead compound for further optimization. Researchers are actively exploring structure–activity relationship (SAR) studies to identify analogs with enhanced potency and selectivity. These efforts aim to develop more effective and safer therapeutic agents for various diseases.

The potential applications of 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1-phenyl-1,4-dihydropyridazin-4-one extend beyond inflammation and cancer. Recent studies have also explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In these models, the compound has been shown to reduce oxidative stress and protect neurons from damage induced by amyloid-beta peptides or other toxic stimuli.

In conclusion, 3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-y]-l-l-ph-en-y-l-l,-l,-d-i-h-y-d-r-o-p-y-r-i-d-a-z-i-n--o-n-e (CAS No. 1251643--90--9) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in medicine. As more data becomes available from preclinical and clinical studies, this compound may pave the way for the development of novel therapies for a range of diseases.